3-[(4-Chlorophenyl)(prop-2-en-1-yl)sulfamoyl]benzoic acid

• IUPAC Name: 3-[(4-chlorophenyl)-prop-2-enylsulfamoyl]benzoic acid
• InChI: InChI=1S/C16H14ClNO4S/c1-2-10-18(14-8-6-13(17)7-9-14)23(21,22)15-5-3-4-12(11-15)16(19)20/h2-9,11H,1,10H2,(H,19,20)
• InChI Key: UYDNWXSTSZAZJT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(C1=CC=C(C=C1)Cl)S(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C16H14ClNO4S
• Molecular Weight: 351.8 g/mol
• CAS No.: 379725-44-7

Description

“3-[(4-Chlorophenyl)(prop-2-en-1-yl)sulfamoyl]benzoic acid” is a chemical compound with the CAS Number: 379725-44-7. It has a molecular weight of 351.81. The IUPAC name for this compound is 3-[(allyl-4-chloroanilino)sulfonyl]benzoic acid. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C16H14ClNO4S/c1-2-10-18(14-8-6-13(17)7-9-14)23(21,22)15-5-3-4-12(11-15)16(19)20/h2-9,11H,1,10H2,(H,19,20). This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Reactivity

• The compound has been involved in studies exploring the synthesis and reactivity of related chemical structures. For instance, in the synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone, it was used as part of a process that explored the nucleophilic addition of sulfur- and oxygen-containing nucleophiles under specific conditions (Pouzet, Erdelmeier, Dansette, & Mansuy, 1998).

Antimicrobial Activity

• There are investigations into the antimicrobial activities of compounds related to 3-[(4-Chlorophenyl)(prop-2-en-1-yl)sulfamoyl]benzoic acid. For example, a study constructed new compounds containing related moieties and evaluated their antimicrobial activities against various bacteria and fungi (El-Meguid, 2014).

Carbonic Anhydrase Inhibition

• Research has been conducted on the inhibition of carbonic anhydrase isozymes, which are involved in several physiological processes, using derivatives of this compound. Some derivatives demonstrated significant inhibition of these isozymes, suggesting potential for therapeutic applications (Mincione et al., 2001).

Anti-Dengue Virus Activity

• The compound has been used in the synthesis of agents for inhibiting the dengue virus. A study focused on synthesizing hybrids with structural features known to inhibit the dengue virus, indicating its potential use in antiviral therapies (Joubert, Foxen, & Malan, 2018).

Chemical Synthesis and Characterization

• Research also includes the synthesis and characterization of related compounds for potential applications in medicinal chemistry and drug design. This encompasses exploring different chemical reactions and synthesizing new derivatives (Smirnov & Simerzina, 1997).